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Compound of Interest

Compound Name: 4-lodobenzophenone

Cat. No.: B1332398

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides comprehensive, step-by-
step guidance for the safe handling of 4-lodobenzophenone, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:
e Name: 4-lodobenzophenone
e CAS Number: 6136-66-9[1][2]

e Molecular Formula: C13H9I0[2]

Hazard Identification and Classification

4-lodobenzophenone is classified as a hazardous substance that can cause skin, eye, and
respiratory irritation.[1][2]

GHS Hazard Statements:
e H315: Causes skin irritation[1][2]
e H319: Causes serious eye irritation[1][2]

» H335: May cause respiratory irritation[1][2]
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Signal Word: Warning[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all work activities to ensure the appropriate level of

PPE is used.[3] The following table summarizes the recommended PPE for handling 4-

lodobenzophenone.
Personal Protective Specifications and
Body Part .
Equipment Remarks
Safety Goggles with side- Must conform to EN 166 (EU)
Eyes/Face ) ]
shields or Face Shield or NIOSH (US) standards.[4]
Chemical-resistant gloves Inspect gloves for tears or
Ski (e.g., nitrile, neoprene), punctures before use. Pant
in

Laboratory coat, Chemical-

resistant coveralls

legs should be worn outside of
boots.[5]

Respiratory

Full-face air-purifying respirator
or NIOSH-approved respirator

Required when engineering
controls are insufficient,
exposure limits are exceeded,
or dust/aerosols are
generated.[4][6]

Footwear

Chemical-resistant, steel-toe

boots or shoes

Leather or canvas shoes

should not be worn.[5]

Operational Plan: Step-by-Step Handling Procedure

1. Pre-Operational Checks:

operational.[7]

Ensure a chemical fume hood is available and functioning correctly.

Locate the nearest eyewash station and safety shower and confirm they are accessible and

Verify that all necessary PPE is available and in good condition.[3]
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 Inspect the container of 4-lodobenzophenone for any damage or leaks.

e Ensure the container is clearly labeled with the chemical name and hazard warnings.
2. Donning PPE:

o Wear a laboratory coat, ensuring it is fully buttoned.

» Put on safety glasses with side shields or chemical splash goggles.

e Wear chemical-resistant gloves.

o If there is a risk of inhalation, don a suitable respirator.

3. Handling Procedure:

e Conduct all manipulations of 4-lodobenzophenone that may generate dust or aerosols
within a chemical fume hood to minimize inhalation exposure.[1]

o Use a spatula for transferring the solid powder. Avoid actions that could create airborne dust.
« If preparing a solution, add the solid to the solvent slowly to avoid splashing.

o Keep the container tightly closed when not in use.[1]

4. Post-Handling Procedures:

o Decontaminate the work area.

e Properly remove and dispose of contaminated PPE in designated waste containers.

e Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn.[8]

o Store 4-lodobenzophenone in a cool, dry, well-ventilated place away from incompatible
materials such as strong bases and acids.[7][8]

First Aid Measures
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Immediate action is crucial in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation
artificial respiration. Seek immediate medical

attention.[4][8]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact _ _ _ _
removing contaminated clothing.[1][8] If skin

irritation occurs, get medical advice.[1]

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under
Eye Contact the eyelids.[1][8] Remove contact lenses if

present and easy to do. Continue rinsing.[1]

Seek immediate medical attention.[8]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) _
unconscious person.[1] Call a poison center or

doctor if you feel unwell.[8]

Disposal Plan

4-lodobenzophenone is a halogenated organic compound and must be disposed of as
hazardous chemical waste.

1. Waste Segregation:
e Use a designated, clearly labeled waste container for "Halogenated Organic Waste."

» Do not mix with non-halogenated organic solvents or other waste streams. This is critical for
proper disposal.[9]

2. Waste Container:
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» Use a chemically compatible, leak-proof container with a secure screw-top cap (e.g., high-
density polyethylene or glass).[9]

3. Spills and Cleaning Materials:
 In case of a spill, use personal protective equipment.[1]

e Sweep up the solid material, avoiding dust formation, and place it in the halogenated waste
container.[1]

o Clean the spill area with a damp cloth or paper towel, and dispose of the cleaning materials
in the same hazardous waste container.

4. Disposal of Empty Containers:

e Rinse the "empty"” container with a suitable solvent (e.g., acetone or ethanol).

e The rinsate must be collected and disposed of as halogenated hazardous waste.[9]
5. Final Disposal:

» Arrange for the disposal of the waste container through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste contractor.[9]

Visual Workflow for Handling 4-lodobenzophenone
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Preparation

Emergency Procedures

First Aid Measures
- Inhalation -> Fresh Air
- Skin -> Wash 15+ min

- Eyes -> Rinse 15+ min
- Ingestion -> Rinse Mouth

HanSling

Handle 4-lodobenzophenone
- Inside Fume Hood
- Avoid Dust Generation
- Keep Container Closed

Store Chemical Properly
- Cool, Dry, Ventilated
- Away from Incompatibles

Post-Handling & Disposal

Post-Handling Procedures
- Decontaminate Area
- Doff & Dispose of PPE
- Wash Hands

Waste Disposal
- Segregate Halogenated Waste
- Use Labeled Container
- Contact EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-lodobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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